Cas no 2228608-76-0 (5-(azidomethyl)-2-bromo-1,3-dimethylbenzene)

• Product Name: 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene
• CAS No: 2228608-76-0
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 5849386
• PubChem ID: 150713323
• Update Time: 2025-11-06

5-(azidomethyl)-2-bromo-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene
• 2228608-76-0
• EN300-1924241

• Inchi： 1S/C9H10BrN3/c1-6-3-8(5-12-13-11)4-7(2)9(6)10/h3-4H,5H2,1-2H3
• InChI Key： JOIXBEFGXCBGAY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(CN=[N+]=[N-])C=C1C

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 14.4Ų

Additional information on 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene

Recent Advances in the Application of 5-(Azidomethyl)-2-bromo-1,3-dimethylbenzene (CAS: 2228608-76-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene (CAS: 2228608-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in click chemistry, drug discovery, and bioconjugation. This research briefing aims to provide an overview of the latest developments involving this compound, highlighting its synthesis, reactivity, and potential therapeutic applications.

Recent studies have demonstrated the utility of 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene as a key intermediate in the synthesis of bioactive molecules. Its azide functional group enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. This property has been exploited in the development of novel drug candidates and targeted therapeutics. For instance, researchers have successfully conjugated this compound to peptides and proteins, facilitating the creation of bioconjugates with enhanced stability and specificity.

In the context of pharmaceutical research, 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene has shown promise as a building block for the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a series of bromodomain inhibitors, which exhibited potent activity against cancer-related protein targets. The bromo substituent in the compound's structure was found to be particularly valuable for forming halogen bonds with target proteins, enhancing binding affinity.

The synthesis and characterization of 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene have also been refined in recent work. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to ensure the compound's purity and stability. These improvements in synthetic methodology have facilitated its broader application in high-throughput screening and combinatorial chemistry approaches.

Looking forward, the unique properties of 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene position it as a valuable tool for chemical biology research. Its dual functionality (azide and bromo groups) offers multiple points for modification, making it particularly useful for developing PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. Ongoing research is exploring its potential in targeted drug delivery systems and as a molecular probe for studying protein-protein interactions.

In conclusion, 5-(azidomethyl)-2-bromo-1,3-dimethylbenzene (CAS: 2228608-76-0) represents a versatile and valuable compound in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to bioconjugation, with recent advances highlighting its potential in developing novel therapeutic agents. As research in this area continues to evolve, we anticipate seeing more innovative applications of this compound in addressing complex biomedical challenges.